Cas no 124681-22-7 (D-Glucose,2-deoxy-2-[(3-hydroxy-1-oxododecyl)amino]-)
124681-22-7 structure
Product Name:D-Glucose,2-deoxy-2-[(3-hydroxy-1-oxododecyl)amino]-
CAS No:124681-22-7
MF:C18H35NO7
MW:377.473006486893
CID:157348
PubChem ID:130235
Update Time:2025-04-19
D-Glucose,2-deoxy-2-[(3-hydroxy-1-oxododecyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- D-Glucose,2-deoxy-2-[(3-hydroxy-1-oxododecyl)amino]-
- 2-(3-hydroxydodecanoylamino)-2-deoxyglucose
- 3-hydroxy-N-[(2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]dodecanamide
- 2-deoxy-2-[(3-hydroxydodecanoyl)amino]-D-glucose
- 2-Hdadg
- D-Glucose, 2-deoxy-2-((3-hydroxy-1-oxododecyl)amino)-
- 2-Deoxy-2-[(1,3-dihydroxydodecylidene)amino]hexose
- 124681-22-7
- DTXSID50924904
-
- Inchi: 1S/C18H35NO7/c1-2-3-4-5-6-7-8-9-13(22)10-16(24)19-14(11-20)17(25)18(26)15(23)12-21/h11,13-15,17-18,21-23,25-26H,2-10,12H2,1H3,(H,19,24)/t13?,14-,15+,17+,18+/m0/s1
- InChI Key: ZSPOMVMMJMVHAN-AGJUIOJISA-N
- SMILES: OC(CC(N[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O)=O)CCCCCCCCC
Computed Properties
- Exact Mass: 377.241
- Monoisotopic Mass: 377.241
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.4
- Topological Polar Surface Area: 147Ų
Experimental Properties
- Density: 1.185
- Boiling Point: 678.4°Cat760mmHg
- Flash Point: 364.1°C
- Refractive Index: 1.519
D-Glucose,2-deoxy-2-[(3-hydroxy-1-oxododecyl)amino]- Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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